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Compound of Interest

Compound Name: 5-Methoxy-1,3-benzoxazole-2-thiol

Cat. No.: B1586402

An In-Depth Technical Guide to the Biological Activity of 5-Methoxy-1,3-benzoxazole-2-thiol:
A Scaffold-Based Analysis

Executive Summary

The benzoxazole nucleus is recognized in medicinal chemistry as a "privileged scaffold,"
forming the core of numerous compounds with a wide spectrum of biological activities.[1]
Specifically, the 1,3-benzoxazole-2-thiol moiety has served as a foundational template for the
development of novel therapeutic agents. This guide focuses on a specific derivative, 5-
Methoxy-1,3-benzoxazole-2-thiol. While direct research on this particular molecule is limited,
its structural features—the benzoxazole-2-thiol core and the electron-donating 5-methoxy
group—allow for a comprehensive, evidence-based exploration of its potential biological
activities. By analyzing structurally related analogs and the known influence of methoxy
substituents, this document provides a technical framework for researchers and drug
development professionals to understand and investigate the therapeutic promise of this
compound. We will delve into its physicochemical properties, synthesis, and anticipated
activities in oncology and microbiology, supported by detailed experimental protocols for its
evaluation.

Physicochemical Profile and Synthesis

Understanding the fundamental characteristics of a compound is the first step in evaluating its
potential as a drug candidate. 5-Methoxy-1,3-benzoxazole-2-thiol is a stable, powder-form
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compound with properties that make it a suitable starting point for chemical synthesis and
biological screening.

Table 1: Physicochemical Properties of 5-Methoxy-1,3-benzoxazole-2-thiol

Property Value Reference
CAS Number 49559-83-3 [2]
Molecular Formula CsH7NO2S [2]
Molecular Weight 181.21 g/mol [2]
Appearance Powder [2]
Melting Point 218-223 °C [2]

2-Mercapto-5-
methoxybenzo[d]oxazole, 5-

Synonyms [3]
Methoxy-2(3H)-

benzoxazolethione

SMILES COclccc2oc(S)nc2cl [2]

QGTUVLRFJOUWBN-
InChl Key [2]
UHFFFAOYSA-N

Synthesis of the Core Scaffold

The synthesis of the benzoxazole-2-thiol core is a well-established chemical transformation. It
typically involves the cyclization of an appropriate o-aminophenol derivative. For the target
compound, this precursor is 2-amino-4-methoxyphenol, which is reacted with carbon disulfide
(CS2) in the presence of a base like potassium hydroxide (KOH).[4] This one-pot reaction is
efficient and provides a high yield of the desired heterocyclic core.
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Reactants

[Z-Amino-4-methoxyphenoaf [Carbon Disulfide (CSz)j 4Gotassium Hydroxide (KOHD

Process
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(Reflux in Methanol)

High Yield
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5-Methoxy-1,3-benzoxazole-2-thiol

5-Methoxy-1,3-
benzoxazole-2-thiol

S-Alkylation
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Library of 2-Thioether Derivatives
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Benzamide Moieties Piperazine Rings Triazole Conjugates Aliphatic Chains
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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